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Compound Name:
Ziprasidone hydrochloride

monohydrate

Cat. No.: B1662198 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ziprasidone is an atypical antipsychotic medication used in the treatment of schizophrenia and

bipolar disorder.[1][2][3] In the field of analytical chemistry, ziprasidone hydrochloride
monohydrate is utilized as a reference standard for the qualitative and quantitative analysis of

bulk drug substances and pharmaceutical formulations.[4][5] Its well-characterized physical

and chemical properties make it an ideal candidate for ensuring the accuracy and reliability of

analytical methods. These application notes provide detailed protocols for the use of

ziprasidone as a reference standard in High-Performance Liquid Chromatography (HPLC) for

assay and impurity determination.

Physicochemical Properties of Ziprasidone
Ziprasidone hydrochloride monohydrate is chemically known as 5-[2-[4-(1,2-benzisothiazol-

3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one hydrochloride monohydrate.[1][6] It is

a white to slightly pink powder. The molecular formula is C₂₁H₂₁ClN₄OS · HCl · H₂O, and the

molecular weight is 467.41 g/mol .

Application: Assay of Ziprasidone in Capsules by
RP-HPLC
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This protocol describes a Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC) method for the quantification of ziprasidone in capsule dosage forms, using ziprasidone

as a reference standard.

Experimental Protocol
1. Materials and Reagents:

Ziprasidone Reference Standard (USP or EP grade)[4]

Ziprasidone capsules (sample)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (analytical grade)

Orthophosphoric acid (analytical grade)

Water (HPLC grade)

2. Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Analytical balance

Volumetric flasks

Pipettes

Syringe filters (0.45 µm)

Sonicator

3. Chromatographic Conditions:
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Parameter Condition

Mobile Phase
Phosphate buffer (pH 3.0) and Methanol (60:40

v/v)[6]

Column YMC C18 (150 x 4.6mm, 3µm)[6]

Flow Rate 1.0 mL/min[6]

Detection Wavelength 219 nm[6]

Injection Volume 20 µL[7]

Column Temperature Ambient

Run Time 5 minutes[6]

4. Preparation of Solutions:

Phosphate Buffer (pH 3.0): Dissolve a suitable amount of potassium dihydrogen phosphate

in water to make a 0.05 M solution. Adjust the pH to 3.0 with orthophosphoric acid.[8]

Mobile Phase: Mix the phosphate buffer and methanol in a 60:40 ratio. Filter through a 0.45

µm membrane filter and degas.[6][9]

Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Ziprasidone

Reference Standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to

volume with the mobile phase.[6][7]

Sample Solution (20 µg/mL): Take the contents of 20 capsules and calculate the average

weight.[7] Weigh a quantity of the powder equivalent to 10 mg of ziprasidone and transfer it

to a 100 mL volumetric flask.[7] Add about 70 mL of mobile phase and sonicate for 15

minutes. Dilute to volume with the mobile phase and mix well.[7] Filter the solution through a

0.45 µm syringe filter.[6] Further dilute 5 mL of this solution to 25 mL with the mobile phase

to obtain a final concentration of 20 µg/mL.

5. System Suitability: Inject the standard solution five times and evaluate the system suitability

parameters. The acceptance criteria are typically:

Tailing factor: Not more than 2.0
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Theoretical plates: Not less than 2000

Relative Standard Deviation (RSD) for peak areas: Not more than 2.0%

6. Procedure: Inject the standard and sample solutions into the chromatograph and record the

peak areas. Calculate the amount of ziprasidone in the sample using the following formula:

Caption: Workflow for Ziprasidone Assay.

Signaling Pathway of Ziprasidone

Figure 2: Simplified Signaling Pathway of Ziprasidone
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Caption: Ziprasidone Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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